Cas no 1155843-61-0 ((S)-N-Methyl Pregabalin)
(S)-N-Methyl Pregabalin structure
Product Name:(S)-N-Methyl Pregabalin
CAS No:1155843-61-0
MF:C9H19NO2
MW:173.25266289711
CID:1061839
PubChem ID:29984342
Update Time:2025-04-20
(S)-N-Methyl Pregabalin Chemical and Physical Properties
Names and Identifiers
-
- (S)-N-Methyl Pregabalin
- (S)-N-Methyl Pregaba
- (3S)-5-methyl-3-(methylaminomethyl)hexanoic acid
- SCHEMBL8143652
- 1155843-61-0
- N-Methylpregabalin
- (3S)-3-(N-Methylaminomethyl)-5-methylhexanoic Acid
- Q27268764
- DTXSID10652655
- 7RM9G6AN7J
- (3S)-5-Methyl-3-[(methylamino)methyl]hexanoic acid
-
- Inchi: 1S/C9H19NO2/c1-7(2)4-8(6-10-3)5-9(11)12/h7-8,10H,4-6H2,1-3H3,(H,11,12)/t8-/m0/s1
- InChI Key: MADUVMLGQASXOK-QMMMGPOBSA-N
- SMILES: OC(C[C@@H](CNC)CC(C)C)=O
Computed Properties
- Exact Mass: 173.14200
- Monoisotopic Mass: 173.141578849g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 2
- Hydrogen Bond Acceptor Count: 3
- Heavy Atom Count: 12
- Rotatable Bond Count: 6
- Complexity: 135
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 1
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: -1
- Topological Polar Surface Area: 49.3Ų
Experimental Properties
- Melting Point: 93-96°C
- PSA: 49.33000
- LogP: 1.73370
(S)-N-Methyl Pregabalin Security Information
- Signal Word:warning
- Hazard Statement: H303May be harmful if swallowed+H313Skin contact may be harmful+H333Inhalation may be harmful to the body
- Warning Statement: P264+P280+P305+P351+P338+P337+P313
- Safety Instruction: H303+H313+H333
- Storage Condition:Store at recommended temperature
(S)-N-Methyl Pregabalin Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| TRC | M326015-2mg |
(S)-N-Methyl Pregabalin |
1155843-61-0 | 2mg |
$136.00 | 2023-05-17 | ||
| TRC | M326015-5mg |
(S)-N-Methyl Pregabalin |
1155843-61-0 | 5mg |
$ 181.00 | 2023-09-07 | ||
| TRC | M326015-10mg |
(S)-N-Methyl Pregabalin |
1155843-61-0 | 10mg |
$ 345.00 | 2023-09-07 | ||
| TRC | M326015-25mg |
(S)-N-Methyl Pregabalin |
1155843-61-0 | 25mg |
$ 845.00 | 2023-09-07 | ||
| TRC | M326015-50mg |
(S)-N-Methyl Pregabalin |
1155843-61-0 | 50mg |
$1431.00 | 2023-05-17 |
(S)-N-Methyl Pregabalin Related Literature
-
Huiying Xu,Lu Zheng,Yu Zhou,Bang-Ce Ye Analyst, 2021,146, 5542-5549
-
Huifang Yang,Haoran Guo,Peidong Fan,Xinpan Li,Wenlu Ren,Rui Song Nanoscale, 2020,12, 7024-7034
-
Jieun Kim,Han-Saem Park,Tae-Hee Kim,Sung Yeol Kim,Hyun-Kon Song Phys. Chem. Chem. Phys., 2014,16, 5295-5300
-
Robert J. Meagher,Anson V. Hatch,Ronald F. Renzi,Anup K. Singh Lab Chip, 2008,8, 2046-2053
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